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Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of 4-Bromoisoquinoline, a compound commonly
used in medicinal chemistry and materials science. Adherence to these procedures is critical
for personnel safety and environmental protection.

Key Safety and Hazard Information

4-Bromoisoquinoline is classified as a hazardous substance. It is harmful if swallowed or in
contact with skin, causes skin and serious eye irritation, and may cause respiratory irritation.[1]
[2] All handling and disposal operations should be conducted with appropriate personal
protective equipment and in a designated, well-ventilated area.

Quantitative Data Summary

While specific toxicity data such as LD50 values are not detailed in the provided safety data
sheets, the physical and chemical properties are crucial for safe handling and storage.
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Property Value Source
Molecular Formula CoHeBrN [1]
CAS Number 1532-97-4 [1]

Beige Solid / White to Light

Appearance yellow powder to crystal i3]
Melting Point 39-43°C/102.2-109.4 °F [1]
Boiling Point 280 - 285 °C / 536 - 545 °F [1]
Flash Point >110°C/>230 °F [1]
Storage Temperature 2-8°C [4]

Personal Protective Equipment (PPE)

When handling 4-Bromoisoquinoline, especially during disposal, the following PPE is

mandatory:

(type N95 or equivalent).[4][5]

Step-by-Step Disposal Protocol

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]
Hand Protection: Use impervious gloves such as nitrile rubber.[1]
Skin and Body Protection: Wear protective clothing to prevent skin contact.[1][5]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a dust mask

Waste containing 4-Bromoisoquinoline is classified as hazardous.[1] Disposal must be

carried out in strict accordance with local, state, and federal regulations.

o Waste Collection:

o Collect waste 4-Bromoisoquinoline and any contaminated materials (e.g., paper towels,

gloves, pipette tips) in a dedicated, clearly labeled, and sealable container.
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o The container should be made of a material compatible with the chemical.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[6]

e Labeling:
o Clearly label the waste container with "Hazardous Waste" and "4-Bromoisoquinoline".
o Include the date of waste accumulation.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Do not attempt to dispose of 4-Bromoisoquinoline down the drain or in regular trash.
o The final disposal will be at an approved waste disposal plant.[1][6]
Accidental Spill Cleanup Procedure
In the event of a spill, follow these steps immediately:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated.[5]

e Don PPE: Wear the appropriate personal protective equipment as listed above.
e Containment and Cleanup:

o For solid spills, carefully sweep or shovel the material into a suitable container for
disposal.[1][6]

o Avoid generating dust during cleanup.[5] Dry cleanup procedures are recommended; do
not use air hoses.[5]

o For minor spills, you can use an absorbent material to wipe up the substance.
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e Decontamination:
o Wash the spill area thoroughly with soap and water.
o Disposal of Cleanup Materials:

o Place all contaminated cleanup materials, including gloves and wipes, into the hazardous
waste container for 4-Bromoisoquinoline.

o Reporting: Report the spill to your laboratory supervisor and EHS department, as per your
institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromoisoquinoline.
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Caption: Workflow for the Safe Disposal of 4-Bromoisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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